Cas no 583037-12-1 (1,6-Hexanediol, 3,4-dibutyl-)

• Product Name: 1,6-Hexanediol, 3,4-dibutyl-
• CAS No: 583037-12-1
• MF: C₁₄H₃₀O₂
• MW: 230.386805057526
• CID: 1609530
• Update Time: 2024-08-30

1,6-Hexanediol, 3,4-dibutyl- Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanediol, 3,4-dibutyl-

• Inchi： 1S/C14H30O2/c1-3-5-7-13(9-11-15)14(10-12-16)8-6-4-2/h13-16H,3-12H2,1-2H3
• InChI Key： ZHXYUTYSGFLDQG-UHFFFAOYSA-N
• SMILES： C(O)CC(CCCC)C(CCCC)CCO

Computed Properties

• Exact Mass: 230.2247

Experimental Properties

• Density: 0.902±0.06 g/cm3(Predicted)
• Boiling Point: 299.2±8.0 °C(Predicted)
• PSA: 40.46
• pka: 14.80±0.10(Predicted)